Cas no 31617-39-7 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-)

• Product Name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-
• CAS No: 31617-39-7
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 310174
• PubChem ID: 350724
• Update Time: 2025-04-19

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-
• 1,3-diethyl-7-methylpurine-2,6-dione
• 1,3-Diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione
• NSC-515477
• (1,3-diethyl-7methyl-3,7-dihydro-1Hpurine-2,6-dione)
• Heteroxanthine, 1,3-diethyl-
• Heteroxanthine,3-diethyl-
• SCHEMBL4651994
• DTXSID00953582
• 1,3-Diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione #
• AKOS016003972
• NSC515477
• 31617-39-7
• 1,3-diethyl-7-methylxanthine
• BDBM50204239
• WGMHUEQTUNLCNK-UHFFFAOYSA-N
• CHEMBL3914406

• Inchi： 1S/C10H14N4O2/c1-4-13-8-7(12(3)6-11-8)9(15)14(5-2)10(13)16/h6H,4-5H2,1-3H3
• InChI Key： WGMHUEQTUNLCNK-UHFFFAOYSA-N
• SMILES： O=C1N(CC)C(C2=C(N=CN2C)N1CC)=O

Computed Properties

• Exact Mass: 222.11182
• Monoisotopic Mass: 222.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 427.3°Cat760mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.638
• PSA: 58.44